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Compound of Interest

Compound Name: Galanin (1-30), human

Cat. No.: B8083213 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of bioactive peptides like Galanin (1-30), human, is paramount for laboratory

safety and regulatory compliance. This document provides essential, immediate safety and

logistical information, including operational and disposal plans for Galanin (1-30), human.

Safety and Handling Data
While specific quantitative toxicity data for Galanin (1-30), human, is not readily available in

standard safety data sheets, the following table summarizes key handling and storage

information based on supplier recommendations. It is crucial to handle all research chemicals

with caution, assuming they are potentially hazardous.
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Parameter Recommendation Source

Storage (Lyophilized Powder)

Short-term: Stable at room

temperature for days to weeks.

Long-term: Store at < -20°C or

-80°C.

[1]

Storage (In Solution)

Prepare fresh if possible. Can

be stored in aliquots at -20°C

for up to one month. Avoid

multiple freeze-thaw cycles.

[2][3]

Personal Protective Equipment

(PPE)

Always wear gloves, a lab

coat, and safety glasses.

Handle in a well-ventilated

area.

[1]

Solubility
Soluble in water (e.g., 1

mg/ml).
[2][4]

Incompatibilities
Protect from moisture and

intense light.
[1][5]

Usage
For Research Use Only. Not

for human or veterinary use.
[2][6][7]

Experimental Protocols: Standard Disposal
Procedure
The following procedure outlines the recommended steps for the disposal of Galanin (1-30),
human, and its containers. This protocol is based on general best practices for chemical waste

disposal. Always consult and adhere to your institution's specific safety guidelines and local,

state, and federal regulations.

1. Unused or Expired Product (Lyophilized Powder):

Step 1: Ensure the product is in its original, sealed container or a clearly labeled, sealed
waste container.
Step 2: Treat as chemical waste. Do not dispose of it in regular trash.
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Step 3: Arrange for pickup and disposal by your institution's Environmental Health and Safety
(EHS) department or a licensed chemical waste disposal company.

2. Contaminated Labware and Materials (e.g., pipette tips, tubes, gloves):

Step 1: Place all solid waste contaminated with Galanin (1-30) into a designated, clearly
labeled hazardous waste bag or container.
Step 2: Do not mix with non-hazardous waste.
Step 3: When the container is full, seal it and arrange for disposal through your institution's
EHS office.

3. Aqueous Solutions Containing Galanin (1-30):

Step 1: Collect all aqueous waste containing Galanin (1-30) in a designated, sealed, and
clearly labeled hazardous waste container.
Step 2: Do not pour solutions down the drain unless specifically permitted by your
institution's EHS guidelines for this class of compound.
Step 3: Store the waste container in a secondary containment tray in a cool, dry place away
from incompatible materials.
Step 4: Arrange for pickup by your institution's EHS-approved waste management service.

4. Empty Vials:

Step 1: Triple rinse the empty vial with a suitable solvent (e.g., water).
Step 2: Collect the rinsate as hazardous aqueous waste (see protocol 3).
Step 3: After rinsing, the vial may be disposed of in regular laboratory glass waste, provided
it is defaced to prevent reuse. Check with your institutional guidelines.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Galanin (1-30), human, in a laboratory setting.
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Figure 1. Disposal Workflow for Galanin (1-30), Human
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Figure 1. Disposal Workflow for Galanin (1-30), Human
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Galanin (1-30), human, is an endogenous neuropeptide that exerts its effects by binding to

three subtypes of G-protein coupled receptors (GPCRs): GalR1, GalR2, and GalR3. The

activation of these receptors initiates distinct intracellular signaling cascades.

Figure 2. Simplified Galanin Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8083213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

